Cas no 2137538-23-7 (8-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine)

• Product Name: 8-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine
• CAS No: 2137538-23-7
• MF: C₁₃H₁₁FN₄
• MW: 242.251645326614
• CID: 5819439
• PubChem ID: 165847028
• Update Time: 2025-10-30

8-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine
• EN300-1128175
• 2137538-23-7

• Inchi： 1S/C13H11FN4/c1-18-12(5-6-16-18)11-7-10(15)8-3-2-4-9(14)13(8)17-11/h2-7H,1H3,(H2,15,17)
• InChI Key： CLPMTDLNNNXDFT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(=CC(C3=CC=NN3C)=NC=21)N

Computed Properties

• Exact Mass: 242.09677453g/mol
• Monoisotopic Mass: 242.09677453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 8-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine

8-Fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine: A Comprehensive Overview

The compound 8-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine, with the CAS number 2137538-23-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinoline derivative family, which is renowned for its diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a quinoline ring system, which is a bicyclic aromatic compound consisting of a benzene ring fused with a pyridine ring. The substitution pattern on the quinoline ring introduces unique chemical properties and biological functionalities.

One of the key features of 8-fluoro-2-(1-methyl-1H-pyrazol-5-yl)quinolin-4-amine is the presence of a fluoro group at the 8-position of the quinoline ring. Fluorine substitution is known to enhance the lipophilicity and bioavailability of molecules, making them more suitable for drug delivery. Additionally, the substitution at position 4 with an amine group contributes to hydrogen bonding capabilities, which are crucial for molecular interactions in biological systems. The 2-position substituent, a methylpyrazole group, further diversifies the chemical profile of this compound by introducing heterocyclic aromaticity and potential sites for additional functionalization.

Recent studies have highlighted the potential of 8-fluoroquinolinamine derivatives as promising candidates in anti-cancer drug development. Researchers have demonstrated that such compounds can inhibit key enzymes involved in cell proliferation and apoptosis, thereby exhibiting cytotoxic effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry revealed that 8-fluoroquinolinamines can selectively target histone deacetylases (HDACs), which are critical regulators of gene expression in cancer cells. This finding underscores the importance of this compound class in precision medicine and personalized cancer therapy.

Beyond oncology, 8-fluoroquinolinamines have also shown promise in neurodegenerative disease research. Preclinical studies suggest that these compounds may modulate neuroprotective pathways and reduce oxidative stress in neuronal cells. A research team from Stanford University reported that 8-fluoroquinolinamines can enhance mitochondrial function and mitigate amyloid-beta-induced toxicity in Alzheimer's disease models. These findings open new avenues for exploring their therapeutic potential in neurodegenerative disorders.

The synthesis of 8-fluoroquinaldinamines typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and hydrogenation processes. Recent advancements in catalytic methods have enabled more efficient and scalable production of these compounds. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of quinoline derivatives like 8-fluoroquinaldinamines. These synthetic innovations are pivotal for transitioning laboratory discoveries into clinical applications.

In terms of pharmacokinetics, studies have shown that 8-fluoroquinaldinamines exhibit favorable absorption profiles and moderate plasma stability. However, challenges remain in optimizing their bioavailability for systemic administration. Ongoing research is focused on modifying their physicochemical properties to enhance solubility and reduce first-pass metabolism. Techniques such as crystal engineering and prodrug design are being explored to address these limitations.

The structural versatility of 8-fluoroquinaldinamines also makes them valuable tools in chemical biology for studying protein-ligand interactions. By incorporating fluorescent or clickable tags into their structures, researchers can investigate molecular recognition events with high spatial and temporal resolution. This capability has been exploited in high-throughput screening campaigns aimed at identifying novel targets for therapeutic intervention.

In conclusion, 8-fluoroquinaldinamines, represented by CAS number 2137538–23–7, stand at the forefront of modern drug discovery efforts due to their unique chemical properties and diverse biological activities. As research continues to unravel their mechanisms of action and optimize their pharmacokinetic profiles, these compounds hold immense potential for addressing unmet medical needs across various therapeutic areas.